Cas no 100140-99-6 (Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)-)

Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)- structure
100140-99-6 structure
Product Name:Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)-
CAS No:100140-99-6
MF:C12H16BrNO
MW:270.165542602539
CID:1125048
PubChem ID:15216006
Update Time:2025-04-20

Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)-
    • N-benzyl-2-bromo-N-propan-2-ylacetamide
    • AKOS012990638
    • WJPVFFBRYJACFF-UHFFFAOYSA-N
    • SCHEMBL5112433
    • 100140-99-6
    • N-benzyl-2-bromo-N-isopropyl-acetamide
    • Inchi: 1S/C12H16BrNO/c1-10(2)14(12(15)8-13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • InChI Key: WJPVFFBRYJACFF-UHFFFAOYSA-N
    • SMILES: BrCC(N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 269.04158
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)- Related Literature

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